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Compound of Interest

Compound Name: 2,3-Dibromo-4-nitropentane

Cat. No.: B15450819

Technical Guide: 2,3-Dibromo-4-nitropentane

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes available data for 2,3-Dibromo-4-nitropentane. It is
important to note that the majority of the physical and chemical property data presented herein
are computationally derived and have not been experimentally verified in published literature.

Introduction

2,3-Dibromo-4-nitropentane is a halogenated nitroalkane. Its structure, featuring two bromine
atoms and a nitro group on a pentane backbone, suggests potential for use as an intermediate
in organic synthesis. The presence of multiple functional groups—alkyl halides and a nitro
group—offers various reaction pathways, including nucleophilic substitution at the bromine-
bearing carbons and reduction of the nitro group. This guide provides a summary of its known
identifiers and computed physicochemical properties.

Chemical and Physical Properties

The physical and chemical properties of 2,3-Dibromo-4-nitropentane have been primarily
characterized through computational models. No experimental data for properties such as
melting point, boiling point, or density were found in a comprehensive search of scientific
literature. The following tables summarize the key identifiers and computed properties for this
compound.[1]
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Compound ldentification

Identifier Value

IUPAC Name 2,3-dibromo-4-nitropentane

CAS Number 62545-05-5

Molecular Formula C5H9Br2NO2

Canonical SMILES CC(C(C(C)Br)Br)--INVALID-LINK--[O-]

inChi InChl=1S/C5H9Br2NO2/c1-
3(6)5(7)4(2)8(9)10/h3-5H,1-2H3

InChlKey JMRGWTWWBVCGHA-UHFFFAOYSA-N

| Physicachemical :

Property Value
Molecular Weight 274.94 g/mol
Exact Mass 274.89795 Da
XLogP3 2.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 3

Topological Polar Surface Area 45.8 Az
Heavy Atom Count 10
Complexity 125

Experimental Protocols

No specific, published experimental protocols for the synthesis or analysis of 2,3-Dibromo-4-
nitropentane have been identified. However, a plausible synthetic route can be inferred from
general organic chemistry principles and published methods for structurally similar compounds.
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Hypothetical Synthesis Workflow

A potential synthesis could involve the bromination of a suitable nitroalkane precursor, such as
4-nitropentane or a related unsaturated nitro-compound. The following represents a
generalized, hypothetical workflow for such a transformation.

Hypothetical Synthesis Workflow
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Caption: Hypothetical workflow for the synthesis of 2,3-Dibromo-4-nitropentane.
Methodology:

o Reaction Setup: The precursor, 4-nitropent-2-ene, would be dissolved in an inert solvent
such as carbon tetrachloride in a reaction vessel protected from light.

e Bromination: A stoichiometric amount of bromine (Br2), also dissolved in the inert solvent,
would be added dropwise to the solution, likely at a controlled, reduced temperature (e.g., O-
5 °C) to manage the exothermic reaction.

» Reaction Monitoring: The progress of the reaction would be monitored by a suitable
analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography
(GC), to determine the point of completion.

o Workup: Upon completion, the reaction mixture would be quenched, typically with an
agueous solution of a reducing agent like sodium thiosulfate (Na2S203) to remove any
excess bromine. The organic layer would then be separated, washed with brine, and dried
over an anhydrous salt (e.g., MgSO4).
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 Purification: The crude product would be purified, for example, by vacuum distillation or
column chromatography, to isolate 2,3-Dibromo-4-nitropentane.

Logical Relationships of Compound Data

The relationships between the fundamental identifiers of 2,3-Dibromo-4-nitropentane can be
visualized to clarify how the different data types are interconnected.

Compound Data Relationships

2,3-Dibromo-4-nitropentane

is named / is registered as \ has formula

IUPAC Name: CAS Number: Molecular Formula:
2,3-dibromo-4-nitropentane 62545-05-5 C5H9Br2NO2

is represented by

SMILES String:
CC(C(C(C)Br)Br)N+[O—]j

7z
\

Defines Represents
Chemical Identity 2D Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,3-Dibromo-4-nitropentane | C5SH9Br2NO2 | CID 71385344 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Physical and chemical properties of 2,3-Dibromo-4-
nitropentane]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15450819?utm_src=pdf-body
https://www.benchchem.com/product/b15450819?utm_src=pdf-body
https://www.benchchem.com/product/b15450819?utm_src=pdf-body-img
https://www.benchchem.com/product/b15450819?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-4-nitropentane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-4-nitropentane
https://www.benchchem.com/product/b15450819#physical-and-chemical-properties-of-2-3-dibromo-4-nitropentane
https://www.benchchem.com/product/b15450819#physical-and-chemical-properties-of-2-3-dibromo-4-nitropentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15450819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15450819#physical-and-chemical-properties-of-2-3-
dibromo-4-nitropentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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